Cas no 2651-18-5 (Pseudourea,2-methyl-1-sulfanilyl-2-thio- (7CI,8CI))

• Product Name: Pseudourea,2-methyl-1-sulfanilyl-2-thio- (7CI,8CI)
• CAS No: 2651-18-5
• MF: C₈H₁₁N₃O₂S₂
• MW: 245.321838617325
• CID: 278155
• PubChem ID: 9561223
• Update Time: 2025-04-19

Pseudourea,2-methyl-1-sulfanilyl-2-thio- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pseudourea,2-methyl-1-sulfanilyl-2-thio- (7CI,8CI)
• methyl N'-(4-aminophenyl)sulfonylcarbamimidothioate
• Carbamimidothioic acid, (4-methylphenyl)-, methyl ester
• CTK2H1450
• N-(4-methylphenyl)-S-methylisothiourea
• N-(p-Methyl-phenyl)-S-methyl-isothioharnstoff
• S-Methyl-N-p-tolyl-isothioharnstoff
• S-methyl-N-p-tolyl-isothiourea
• S-Methyl-N-sulfanilyl-isothioharnstoff
• S-methyl-N-sulfanilyl-isothiourea
• Methyl N-(4-aminobenzene-1-sulfonyl)carbamimidothioate
• NSC-35013
• NSC35013
• 2651-18-5
• DTXSID30949372

• Inchi： 1S/C8H11N3O2S2/c1-14-8(10)11-15(12,13)7-4-2-6(9)3-5-7/h2-5H,9H2,1H3,(H2,10,11)
• InChI Key： QGVNSXZTCZKZKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(/N=C(\N)/SC)(=O)=O

Computed Properties

• Exact Mass: 245.02943
• Monoisotopic Mass: 245.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 98.54
• LogP: 2.99750